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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the known physical properties of Ethyl 3-
methylisoxazole-4-carboxylate, a key heterocyclic compound utilized as a versatile building

block in the pharmaceutical and agrochemical industries. Due to the limited availability of

experimentally determined data for this specific compound, this guide also presents data for

the closely related analogue, Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate, for comparative

purposes. Furthermore, this document outlines standardized experimental protocols for the

determination of boiling point and density, critical parameters for process development and

quality control. A logical workflow illustrating the role of Ethyl 3-methylisoxazole-4-
carboxylate in drug discovery is also provided.

Physical Properties
The precise boiling point and density for Ethyl 3-methylisoxazole-4-carboxylate are not

readily available in published literature. However, the physical properties of a structurally similar

compound, Ethyl 3-ethyl-5-methylisoxazole-4-carboxylate, are well-documented and can serve

as a useful reference. The primary structural difference is the presence of an additional ethyl

group at the 3-position and a methyl group at the 5-position of the isoxazole ring in the

analogue.
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Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL
at 25°C)

Ethyl 3-

methylisoxazole-

4-carboxylate

C₇H₉NO₃ 155.15 Not available Not available

Ethyl 3-ethyl-5-

methylisoxazole-

4-carboxylate

C₉H₁₃NO₃ 183.20
71-72 at 0.5

mmHg
1.066

Experimental Protocols
The following sections detail generalized, yet comprehensive, methodologies for the

experimental determination of the boiling point and density of liquid organic compounds such

as Ethyl 3-methylisoxazole-4-carboxylate.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small quantity of a liquid.[1]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube (e.g., fusion tube)

Rubber band or wire for attaching the test tube to the thermometer

Heating mantle or Bunsen burner

Heat transfer fluid (e.g., mineral oil)
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Safety goggles and lab coat

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is securely attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The Thiele tube is filled with a suitable heat transfer fluid to a level above the side arm.

The thermometer and test tube assembly are immersed in the heat transfer fluid within the

Thiele tube.

The side arm of the Thiele tube is gently and uniformly heated.[2][3]

As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

Upon reaching the boiling point of the liquid, a continuous and rapid stream of bubbles will

emerge from the open end of the capillary tube.[2]

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the stream of bubbles ceases and

the liquid just begins to enter the capillary tube.[1][3]

Density Determination (Pycnometer Method)
The pycnometer method is a precise technique for determining the density of a liquid by

measuring a specific volume of it.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.0001 g)
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Thermometer

Constant temperature water bath

Distilled water

Acetone or other suitable solvent for cleaning and drying

Safety goggles and lab coat

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried

completely.

The mass of the clean, dry, and empty pycnometer is accurately measured using an

analytical balance (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., at 25°C) until it reaches thermal equilibrium.

The volume of the pycnometer is calibrated by ensuring the water level is at the mark, and

any excess is removed. The outside of the pycnometer is dried.

The mass of the pycnometer filled with distilled water is measured (m₂).

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with the sample liquid (Ethyl 3-methylisoxazole-4-
carboxylate) and allowed to equilibrate to the same constant temperature in the water bath.

The mass of the pycnometer filled with the sample liquid is measured (m₃).

The density of the sample liquid is calculated using the following formula: Density of sample

= [(m₃ - m₁) / (m₂ - m₁)] * Density of water at the experimental temperature

Role in Drug Development Workflow
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Ethyl 3-methylisoxazole-4-carboxylate serves as a crucial starting material or intermediate in

the synthesis of more complex molecules with potential therapeutic applications. The isoxazole

moiety is a privileged scaffold in medicinal chemistry, known for its presence in a variety of

bioactive compounds.[4][5] Its derivatives have been investigated for anti-inflammatory,

antibacterial, and anticancer activities.[4]

The following diagram illustrates a generalized workflow for the utilization of a building block

like Ethyl 3-methylisoxazole-4-carboxylate in a drug discovery and development pipeline.
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Drug Development Workflow using a Chemical Building Block.

Conclusion
While specific experimental data for the boiling point and density of Ethyl 3-methylisoxazole-
4-carboxylate remain elusive in readily accessible literature, this guide provides valuable

context through the data of a close analogue and outlines robust, standardized protocols for

their determination. The established importance of the isoxazole scaffold in medicinal chemistry

underscores the significance of such fundamental physical data for future research and

development endeavors involving this and related compounds. The provided workflow

highlights the integral role of such chemical building blocks in the lengthy and complex process

of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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